Cas no 1980033-65-5 (2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid
• CAS No: 1980033-65-5
• MF: C₁₂H₁₈FNO₄
• MW: 259.274027347565
• CID: 4632411
• Update Time: 2025-06-28

2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-2-(3-fluorobicyclo[1.1.1]pentan-1-yl)acetic acid
• Bicyclo[1.1.1]pentane-1-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-3-fluoro-
• 2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid

• Inchi： 1S/C12H18FNO4/c1-10(2,3)18-9(17)14-7(8(15)16)11-4-12(13,5-11)6-11/h7H,4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HSQJBHKVTZBYBG-UHFFFAOYSA-N
• SMILES： C(C12CC(F)(C1)C2)(C(=O)O)NC(=O)OC(C)(C)C

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid

2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic Acid: A Comprehensive Overview

2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid, a compound with CAS No 1980033-65-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a tert-butoxy carbonyl (BOC) protecting group, which plays a crucial role in its synthetic applications and biological activities.

The molecular structure of this compound is notable for its bicyclo[1.1.1]pentane ring system, which introduces rigidity and stability to the molecule. The presence of a fluorine atom at the 3-position of the bicyclic system further enhances its electronic properties, making it an attractive candidate for various chemical modifications and biological assays. The BOC group, on the other hand, is a widely used protecting group in peptide synthesis, enabling precise control over the reactivity of the amine functionality during complex molecular constructions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its role in constructing peptidomimetic structures, which are known for their ability to modulate protein-protein interactions—a key area in drug discovery. The integration of the BOC group into such frameworks has been shown to improve solubility and bioavailability, two critical factors in pharmaceutical development.

In terms of synthetic methodology, this compound has been employed in various coupling reactions, including amide bond formations and peptide cyclizations. Its stability under mild reaction conditions makes it an ideal substrate for large-scale syntheses required in preclinical studies. Moreover, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are essential for studying stereochemical effects in biological systems.

The application of this compound extends beyond traditional organic synthesis into materials science, where its rigid bicyclic structure contributes to the development of novel polymers and supramolecular assemblies. Recent research has demonstrated its utility as a monomer in click chemistry-based polymerizations, leading to materials with tunable mechanical properties and stimuli-responsive behaviors.

From a pharmacological perspective, this compound has been investigated for its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases. Preclinical studies have revealed promising activity against targets such as histone deacetylases (HDACs) and serine proteases, suggesting its potential as a lead compound for drug development.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-2-{3-fluorobicyclo[1.1.1]pentan-1-yl}acetic acid stands as a versatile building block with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing both fundamental research and applied sciences.